Cas no 1482714-93-1 (2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid)

• Product Name: 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid
• CAS No: 1482714-93-1
• MF: C₁₄H₁₅FO₂
• MW: 234.266107797623
• CID: 5577806
• Update Time: 2025-10-25

2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 2-(4-fluorophenyl)-
• 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid

• Inchi： 1S/C14H15FO2/c15-11-4-2-10(3-5-11)14(12(16)17)8-13(9-14)6-1-7-13/h2-5H,1,6-9H2,(H,16,17)
• InChI Key： FIISWXQEHKQDGD-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(C1=CC=C(F)C=C1)C(O)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 375.2±35.0 °C(Predicted)
• pka: 4.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid

Chemical Profile: 2-(4-Fluorophenyl)Spiro[3.3]Heptane-2-Carboxylic Acid (CAS No. 1482714-93-1)

Introduction to 2-(4-Fluorophenyl)Spiro[3.3]Heptane-2-Carboxylic Acid The compound 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid (CAS No. 1482714-93-1) is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon. The spiro structure in this molecule is formed by a seven-membered ring system, with a fluorophenyl group attached at the 4-position and a carboxylic acid group at the 2-position.

Chemical Structure and Properties The molecular structure of 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid is defined by its spiro arrangement, which imparts unique electronic and steric properties. The spiro carbon is shared between two rings: one cyclohexene ring and another cyclohexane ring, creating a rigid and planar structure. The fluorine atom at the para position of the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

Synthesis and Characterization The synthesis of spiro[3.3]heptane derivatives typically involves multi-step organic reactions, including Friedel-Crafts alkylation, Diels-Alder reactions, or other cycloaddition processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. Characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are commonly employed to confirm the molecular structure and purity of this compound.

Applications in Drug Discovery One of the most promising applications of 2-(4-fluorophenyl)spiro[3.3]heptane-2-carboxylic acid lies in the field of drug discovery. Spiro compounds are known for their ability to modulate protein-protein interactions (PPIs), which are critical targets for treating various diseases, including cancer and neurodegenerative disorders. Recent studies have demonstrated that this compound exhibits potential as a PPI inhibitor, particularly in disrupting harmful protein complexes associated with disease progression.

Materials Science and Polymer Chemistry Beyond its biological applications, spiro[3.3]heptane derivatives have shown promise in materials science. The rigid spiro structure can serve as a building block for designing advanced polymers with tailored mechanical and thermal properties. For instance, incorporating this compound into polymer networks can enhance their stability under high temperatures or mechanical stress.

Environmental Impact and Sustainability As industries increasingly prioritize sustainability, researchers are exploring eco-friendly methods for synthesizing compounds like CAS No. 1482714-93-1. Green chemistry approaches, such as using renewable feedstocks or catalytic processes with minimal waste generation, are being integrated into the production workflows for this compound.